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Compound of Interest

Compound Name: 1-Tosylpiperazine hydrochloride

CAS No.: 856843-84-0

Cat. No.: B1372826

Get Quote

Executive Summary & Structural Context[1][2][3]
1-Tosylpiperazine hydrochloride (1-(p-Toluenesulfonyl)piperazine HCl) is a critical

intermediate in medicinal chemistry, widely employed as a mono-protected piperazine scaffold.

The tosyl group serves as a robust protecting group for one amine, allowing selective

functionalization of the secondary amine before deprotection or further derivatization.

This guide provides a definitive analysis of the 1H and 13C NMR spectral data for this

compound. Unlike the free base, the hydrochloride salt exhibits distinct chemical shifts—

particularly in the piperazine ring—due to the protonation of the secondary amine (

). Correct interpretation of these shifts is vital for confirming salt formation and purity.

Molecular Structure Assignment Map
The following diagram illustrates the atom numbering used throughout this guide to ensure

precise spectral assignment.
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Caption: Structural connectivity and domain separation for 1-Tosylpiperazine HCl. Note the

distinction between the sulfonamide nitrogen (N1) and the protonated ammonium nitrogen

(N4).

Experimental Protocol: Sample Preparation
To ensure high-fidelity data, proper sample preparation is non-negotiable. The hydrochloride

salt is hygroscopic and exhibits poor solubility in non-polar solvents like

.

Recommended Solvent System
Primary Solvent: DMSO-d6 (Dimethyl sulfoxide-d6)

Why: Excellent solubility for salts; prevents exchange of the ammonium protons (

), allowing them to be observed as broad singlets.

Secondary Solvent:

(Deuterium Oxide)

Use Case: If the ammonium peak obscures other signals. Note that in

, the

protons will exchange and disappear.
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Preparation Workflow
Massing: Weigh 10–15 mg of 1-Tosylpiperazine HCl into a clean vial.

Solvation: Add 0.6 mL of DMSO-d6.

Homogenization: Sonicate for 30 seconds to ensure complete dissolution. The solution

should be clear and colorless.

Transfer: Transfer to a 5mm NMR tube using a glass pipette filtered through a small cotton

plug if any particulate matter remains.

1H NMR Data Analysis (400 MHz, DMSO-d6)
The proton spectrum is characterized by the rigid AA'BB' system of the tosyl group and the

deshielded methylene protons of the piperazine ring.

Spectral Data Table
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Chemical
Shift (δ,
ppm)

Multiplicity Integration

Coupling
Constant (

, Hz)

Assignment
(See
Diagram)

Structural
Insight

9.30 – 9.60 Broad Singlet 2H -
N4-H (

)

Diagnostic for

HCl salt

formation.

Disappears in

.

7.64 Doublet 2H 8.2 Hz C4/C6 (Ar-H)

Protons ortho

to the sulfonyl

group

(deshielded).

7.46 Doublet 2H 8.0 Hz C3/C7 (Ar-H)

Protons meta

to the sulfonyl

group.

3.15 – 3.25
Multiplet

(Broad)
4H -

C9/C11

(CH2)

Methylene

protons

adjacent to

the

ammonium (

). Deshielded

relative to

free base.

3.05 – 3.15
Multiplet

(Broad)
4H -

C8/C12

(CH2)

Methylene

protons

adjacent to

the

sulfonamide

(N-Ts).

2.42 Singlet 3H - C1 (CH3) Characteristic

methyl group
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of the tosyl

moiety.

Detailed Interpretation
Ammonium Protons (~9.4 ppm): The presence of this broad signal confirms the protonation

of the N4 nitrogen. In the free base, the amine proton (NH) typically appears around 2.0–3.0

ppm or is broad/invisible depending on concentration. Its shift to ~9.4 ppm is the primary

indicator of salt formation.

Tosyl Region (7.64, 7.46 ppm): The classic "roofing" effect of the AA'BB' system is often

observed. The doublet at 7.64 ppm is downfield due to the electron-withdrawing nature of the

sulfonyl group.

Piperazine Core (3.0 – 3.3 ppm): In the free base, the piperazine protons often appear as

two triplets separated by ~0.2 ppm (e.g., 2.8 and 3.0 ppm). In the HCl salt, the positive

charge on N4 exerts an inductive effect, pulling the adjacent protons (C9/C11) downfield,

often causing the two methylene signals to overlap or appear as a complex broad band in

the 3.1–3.3 ppm range.

13C NMR Data Analysis (100 MHz, DMSO-d6)
The carbon spectrum provides confirmation of the symmetry within the piperazine ring and the

aromatic substitution pattern.

Spectral Data Table
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Chemical Shift (δ,
ppm)

Carbon Type Assignment Notes

144.2 Quaternary (C) C5 (Ar-S) Ipso to sulfonyl group.

132.5 Quaternary (C) C2 (Ar-Me) Ipso to methyl group.

130.1 Methine (CH) C3/C7 Aromatic carbons.

127.8 Methine (CH) C4/C6 Aromatic carbons.

43.5 Methylene (CH2) C8/C12 Alpha to Sulfonamide.

42.8 Methylene (CH2) C9/C11
Alpha to Ammonium (

).

21.5 Methyl (CH3) C1 Tosyl methyl group.

Note: The assignment of C8/C12 vs C9/C11 can be subtle. DEPT-135 experiments show both

as negative peaks (CH2). The carbons alpha to the sulfonamide are generally slightly more

deshielded than those alpha to the ammonium in this specific salt matrix, though they are very

close.

Synthesis & Validation Workflow
The following workflow outlines the generation of the sample and the logical steps to validate

the data presented above.
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Start: Piperazine (Excess)

Reaction: + TsCl (0.5 eq)
DCM, 0°C -> RT

Workup: Aqueous Extraction
Remove di-tosyl impurity

Salt Formation: + HCl (gas/ether)

NMR Analysis (DMSO-d6)

Check: Is NH2+ visible?

Valid Salt

Yes (~9.4 ppm)

Free Base/Wet

No
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Caption: Synthesis and validation logic for 1-Tosylpiperazine HCl. The presence of the NH2+

signal is the critical decision gate for salt confirmation.
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Troubleshooting & Impurity Profiling
When analyzing your spectrum, watch for these common impurities:

p-Toluenesulfonyl Chloride (TsCl):

Indicator: Doublets shifted slightly downfield (~7.8 ppm) compared to the product. Methyl

singlet at ~2.45 ppm.

Remedy: Wash the free base with dilute NaOH before salt formation.

1,4-Ditosylpiperazine:

Indicator: Piperazine protons appear as a single sharp singlet around 3.0 ppm (due to high

symmetry). Integration of aromatic to piperazine ratio changes.[1]

Remedy: Use excess piperazine during synthesis to favor mono-substitution.

Piperazine Dihydrochloride:

Indicator: No aromatic signals. Singlet at ~3.4 ppm (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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